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Compound Name:
3-Amino-2-hydroxy-5-

nitrobenzenesulfonic acid

Cat. No.: B1275784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid (AHSNB), also known as 2-Amino-4-

nitrophenol-6-sulfonic acid, is a versatile organic compound with applications in various

scientific fields, including as an intermediate in the synthesis of dyes and pharmaceuticals.[1][2]

[3] Its chemical structure, featuring amino, hydroxyl, and sulfonic acid functional groups, allows

it to form colored complexes with metal ions, making it a candidate for use in biochemical

assays for metal ion detection.[1] This document provides detailed protocols for the potential

application of AHSNB in the spectrophotometric determination of iron (III) and its

characterization as a pH indicator.

Physicochemical Properties
A summary of the key physicochemical properties of 3-Amino-2-hydroxy-5-
nitrobenzenesulfonic acid is presented below.
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Property Value Reference

CAS Number 96-67-3 [1]

Molecular Formula C₆H₆N₂O₆S [1][3]

Appearance
Light yellow to dark green

crystalline powder
[1]

Solubility Soluble in water [1]

Application 1: Spectrophotometric Determination of
Iron (III)
The ability of 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid to form colored complexes

with metal ions can be exploited for the quantitative determination of iron (III) in biological and

environmental samples.[1][2] The following protocol outlines the steps to develop and validate

a spectrophotometric assay for iron (III) using AHSNB.

Principle
3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid is expected to form a stable, colored

complex with iron (III) ions in a solution. The intensity of the color, which is directly proportional

to the concentration of the iron (III)-AHSNB complex, can be measured using a

spectrophotometer. By establishing a standard curve with known concentrations of iron (III), the

concentration of iron (III) in an unknown sample can be determined.

Experimental Protocol
This protocol describes the steps to determine the optimal conditions for the assay and to

quantify iron (III) in a sample.

1. Determination of Optimal Wavelength (λmax)

Prepare a solution of the Fe(III)-AHSNB complex by mixing a standard solution of FeCl₃ with

an excess of AHSNB solution.
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Scan the absorbance of the resulting colored solution over a range of wavelengths (e.g.,

400-800 nm) using a spectrophotometer to identify the wavelength of maximum absorbance

(λmax).

2. Effect of pH on Complex Formation

Prepare a series of solutions containing a fixed concentration of Fe(III) and AHSNB at

different pH values (e.g., pH 2 to 8).

Measure the absorbance of each solution at the predetermined λmax.

Plot absorbance versus pH to determine the optimal pH for maximum color development.

3. Calibration Curve

Prepare a series of standard solutions of Fe(III) with known concentrations.

To each standard, add the AHSNB reagent at the optimal pH.

Measure the absorbance of each standard at the λmax.

Plot a graph of absorbance versus Fe(III) concentration. This will be the calibration curve.

4. Quantification of Iron (III) in a Sample

Prepare the unknown sample and adjust its pH to the optimal value.

Add the AHSNB reagent and allow the color to develop.

Measure the absorbance of the sample at the λmax.

Determine the concentration of Fe(III) in the sample by interpolating its absorbance value on

the calibration curve.

Data Presentation
The following table summarizes the key parameters that need to be experimentally determined

for the spectrophotometric determination of Fe(III) using AHSNB.
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Parameter To Be Determined Experimentally

Optimal pH

λmax of Fe(III)-AHSNB complex

Molar Absorptivity (ε)

Linear Range (Beer's Law)

Limit of Detection (LOD)

Limit of Quantification (LOQ)

Experimental Workflow Diagram

Preparation

Assay Measurement & Analysis

Prepare AHSNB Reagent
& Fe(III) Standards

Mix Sample/Standard
with AHSNB Reagent

Prepare Sample
(e.g., adjust pH)

Incubate for
Color Development

Measure Absorbance
at λmax

Determine Fe(III) Concentration
from Standard Curve

Click to download full resolution via product page

Caption: Workflow for the spectrophotometric determination of Iron (III) using AHSNB.

Application 2: Characterization as a pH Indicator
The presence of acidic and basic functional groups in 3-Amino-2-hydroxy-5-
nitrobenzenesulfonic acid suggests its potential use as a pH indicator. A change in the

protonation state of the molecule with varying pH can lead to a change in its electronic

structure and, consequently, a visible color change.

Principle
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A pH indicator is a weak acid or weak base that changes color at a specific pH. The pH at

which the indicator changes color is dependent on its acid dissociation constant (pKa). By

observing the color change of an AHSNB solution across a range of pH values, its utility as a

pH indicator can be assessed.

Experimental Protocol
1. Preparation of AHSNB Indicator Solution

Prepare a dilute aqueous solution of AHSNB.

2. Determination of pH-Dependent Spectral Changes

Prepare a series of buffer solutions with a wide range of pH values (e.g., pH 1 to 14).

Add a small, constant amount of the AHSNB indicator solution to each buffer.

Record the visible color of each solution.

For a more quantitative analysis, measure the absorbance spectrum of each solution using a

spectrophotometer.

3. Determination of pKa

Plot the absorbance at a specific wavelength (where the change is most significant) against

the pH.

The pKa is the pH at which the absorbance is halfway between the minimum and maximum

values, which corresponds to the point where the concentrations of the acidic and basic

forms of the indicator are equal.

Data Presentation
The following table should be completed with experimentally determined data to characterize

AHSNB as a pH indicator.
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Parameter To Be Determined Experimentally

pKa

pH Transition Range

Color in Acidic Form

Color in Basic Form

Logical Relationship Diagram
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Caption: Principle of AHSNB as a pH indicator based on acid-base equilibrium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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